Cas no 1001003-94-6 (2-CHLOROPYRIDINE-D4)

• Product Name: 2-CHLOROPYRIDINE-D4
• CAS No: 1001003-94-6
• MF: C₅H₄ClN
• MW: 117.569606781006
• CID: 1004021
• PubChem ID: 23658887
• Update Time: 2025-04-20

2-CHLOROPYRIDINE-D4 Chemical and Physical Properties

Names and Identifiers

• 2-CHLOROPYRIDINE-D4
• [2H4]2-chloropyridine
• NSC 4649-d4
• α-Chloropyridine-d4
• o-Chloropyridine-d4
• 6-Chloropyridine-2,3,4,5-d4
• 2-Chloropyridine-d4, 99 atom % D, 97% (CP)
• 1001003-94-6
• D98068
• SCHEMBL13751627
• 2-chloro-3,4,5,6-tetradeuterio-pyridine
• DB-303328
• 2-Chloro-3,4,5,6-tetradeuteriopyridine

• Inchi： 1S/C5H4ClN/c6-5-3-1-2-4-7-5/h1-4H/i1D,2D,3D,4D
• InChI Key： OKDGRDCXVWSXDC-RHQRLBAQSA-N
• SMILES： ClC1C([2H])=C([2H])C([2H])=C([2H])N=1

Computed Properties

• Exact Mass: 117.028334g/mol
• Monoisotopic Mass: 117.028334g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 117.57g/mol
• XLogP3: 1.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 170.0±0.0 °C at 760 mmHg
• Flash Point: 65.0±0.0 °C
• Vapor Pressure: 2.0±0.3 mmHg at 25°C

2-CHLOROPYRIDINE-D4 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)